N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]nicotinamide

• Molecular Formula: C19H12FN3O2
• Molecular Weight: 333.3 g/mol
• IUPAC Name: N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H12FN3O2/c20-14-5-1-3-12(9-14)19-23-16-10-15(6-7-17(16)25-19)22-18(24)13-4-2-8-21-11-13/h1-11H,(H,22,24)
• InChI Key: UNXLPSYDYAUUJF-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CN=CC=C4

Description

N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]nicotinamide, also known as FLB 7527, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the family of benzoxazole derivatives and has been found to exhibit a wide range of pharmacological properties.

Mechanism of Action

The mechanism of action of N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]nicotinamide involves the inhibition of the activity of cyclooxygenase-2 (COX-2) enzyme. This enzyme is responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting the activity of this enzyme, N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]nicotinamide reduces inflammation and pain.
Biochemical and physiological effects:
N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]nicotinamide has been found to exhibit a wide range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Additionally, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that is involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]nicotinamide in lab experiments is its potent anti-inflammatory and analgesic properties. Additionally, it has been found to exhibit low toxicity and high selectivity towards COX-2 enzyme. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental protocols.

Future Directions

There are several future directions that can be explored with regards to the use of N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]nicotinamide. One potential direction is the development of novel drug delivery systems that can enhance the solubility and bioavailability of this compound. Additionally, further studies can be conducted to investigate the potential of this compound in the treatment of other neurological disorders, such as multiple sclerosis and amyotrophic lateral sclerosis. Furthermore, the potential of this compound in the treatment of inflammatory bowel disease and rheumatoid arthritis can also be explored.

Synthesis Methods

The synthesis of N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]nicotinamide involves the reaction of 3-fluoroaniline with 2-aminobenzoic acid in the presence of phosphorus oxychloride. The resulting intermediate is then reacted with nicotinamide to yield the final product.

Scientific Research Applications

N-[2-(3-fluorophenyl)-1,3-benzoxazol-5-yl]nicotinamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. Additionally, it has been found to be effective in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.